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Introduction
Efavirenz (EFV) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) integral to highly

active antiretroviral therapy (HAART) for the treatment of HIV-1 infection.[1][2][3] Therapeutic

drug monitoring of Efavirenz is crucial to ensure efficacy while minimizing dose-related side

effects. This application note details a robust, sensitive, and selective liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method for the quantification of (R)-Efavirenz in

human plasma. The protocol is designed for researchers, scientists, and drug development

professionals requiring accurate bioanalysis of this compound.

The method employs a simple protein precipitation step for sample preparation and utilizes a

stable isotope-labeled internal standard (¹³C₆-Efavirenz) to ensure high accuracy and precision

by compensating for matrix effects.[1] This protocol is suitable for pharmacokinetic studies and

routine therapeutic drug monitoring.[1][2][4]

Quantitative Data Summary
The following tables summarize the key quantitative performance characteristics of this LC-

MS/MS method, based on a comprehensive validation following FDA guidelines.[1]

Table 1: Calibration Curve and Linearity
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Parameter Value

Analyte (R)-Efavirenz

Internal Standard ¹³C₆-Efavirenz

Matrix Human Plasma

Concentration Range 1.0 - 2,500 ng/mL

Regression Coefficient (r) > 0.99[1][4]

| Lower Limit of Quantification (LLOQ) | 1.0 ng/mL[1][2][4] |

Table 2: Precision and Accuracy

Sample
Intraday
Precision
(%CV)

Intraday
Accuracy (%)

Interday
Precision
(%CV)

Interday
Accuracy (%)

LLOQ (1
ng/mL)

9.24[1][4] 112[1][4] 12.3[1][4] 108[1][4]

Low QC (4

ng/mL)
2.41 - 6.42 100 - 111 3.03 - 9.18 95.2 - 108

Medium QC (80

& 800 ng/mL)
2.41 - 6.42 100 - 111 3.03 - 9.18 95.2 - 108

High QC (2000

ng/mL)
2.41 - 6.42 100 - 111 3.03 - 9.18 95.2 - 108

Data derived from a validated method described by Srivastava P, et al. (2013).[1]

Experimental Protocols
This section provides a detailed methodology for the quantification of (R)-Efavirenz in plasma.

1. Materials and Reagents
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(R)-Efavirenz reference standard

¹³C₆-Efavirenz (Internal Standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Milli-Q or HPLC-grade water

Human plasma (with K2-EDTA as anticoagulant)

2. Preparation of Solutions

Efavirenz Stock Solution (50 µg/mL): Prepare by dissolving the reference standard in an

appropriate solvent like acetonitrile.

Internal Standard Stock Solution (1 mg/mL): Dissolve ¹³C₆-Efavirenz in 1% formic acid in

acetonitrile.[1]

Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution

with 0.1% formic acid in acetonitrile.[1]

Calibration Standards and Quality Control (QC) Samples: Prepare by spiking the appropriate

amount of Efavirenz stock solution into blank human plasma to achieve concentrations

ranging from 1 ng/mL to 2500 ng/mL.[1] QC samples should be prepared at a minimum of

four concentration levels: LLOQ (1 ng/mL), Low (4 ng/mL), Medium (80 and 800 ng/mL), and

High (2000 ng/mL).[1]

3. Sample Preparation (Protein Precipitation)

Aliquot 50 µL of plasma sample (blank, standard, QC, or unknown) into a 96-well plate.[1]

Add 150 µL of the Internal Standard Working Solution (10 ng/mL in acetonitrile) to each well.

[1]

Vortex the plate for 10 minutes at 500 rpm to precipitate plasma proteins.[1]
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Centrifuge the plate at 3500 rpm for 10 minutes.[1]

Transfer 70 µL of the supernatant to a clean 96-well plate.[1]

Add 70 µL of Milli-Q water to each well.[1]

Vortex the plate for 10 minutes at 500 rpm and centrifuge again at 3500 rpm for 10 minutes.

[1]

The samples are now ready for injection into the LC-MS/MS system.

4. LC-MS/MS Conditions

Table 3: Liquid Chromatography Parameters

Parameter Setting

HPLC System Agilent or equivalent

Column C18 column (e.g., Agilent Poroshell)[3]

Mobile Phase A 0.1% Formic Acid in Water[1][2][4]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[1][2][4]

Flow Rate 0.3 mL/min[1][2][4]

Injection Volume 10 µL[1]

Column Temperature 30°C[5]

Gradient A gradient program is used for elution.[1][2][4]

Total Run Time 5 minutes[1][2][4]

| Retention Time | ~2.6 minutes for both Efavirenz and IS[1][2][4] |

Table 4: Mass Spectrometry Parameters | Parameter | Setting | | :--- | :--- | | Mass Spectrometer

| Triple Quadrupole (e.g., SCIEX API-4000) | | Ionization Mode | Electrospray Ionization (ESI),

Negative[1][4][6] | | Scan Type | Multiple Reaction Monitoring (MRM)[1][2][4] | | Source

Temperature | 550°C[1][2] | | Dwell Time | 250 ms[1][2] | | Collision Gas (CAD) | Nitrogen,
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Medium[1][2] | | MRM Transitions | | | (R)-Efavirenz | m/z 314.20 → 243.90[1][2][4] | | ¹³C₆-

Efavirenz (IS) | m/z 320.20 → 249.90[1][2][4] | | Compound-Specific Parameters | (R)-
Efavirenz | ¹³C₆-Efavirenz (IS) | | Declustering Potential (DP) | -55.40 V[1][2] | -53.24 V[1][2] | |

Entrance Potential (EP) | -7.0 V[1][2] | -10.0 V[1][2] | | Collision Energy (CE) | -25.3 eV[1][2] |

-25.11 eV[1][2] | | Collision Cell Exit Potential (CXP) | -4.64 V[1][2] | -4.39 V[1][2] |

Visualizations
The following diagrams illustrate the key processes involved in this protocol.
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Sample Preparation

LC-MS/MS Analysis

50 µL Plasma Sample
(Standard, QC, or Unknown)

Add 150 µL Acetonitrile
with 10 ng/mL ¹³C₆-Efavirenz

Vortex (10 min)

Centrifuge (10 min)

Transfer 70 µL Supernatant

Add 70 µL Water

Vortex (10 min)

Centrifuge (10 min)

Inject 10 µL into LC-MS/MS

HPLC Separation
(C18 Column, Gradient Elution)

Mass Spectrometry
(Negative ESI, Triple Quadrupole)

MRM Detection
Efavirenz: 314.2 → 243.9

IS: 320.2 → 249.9

Data Acquisition & Processing
(Peak Area Ratio vs. Concentration)

Click to download full resolution via product page

Caption: Experimental workflow for Efavirenz quantification in plasma.
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Liquid Chromatography (LC) Tandem Mass Spectrometry (MS/MS)

Sample Mixture
(Efavirenz + IS)

HPLC Column
(Stationary Phase)

 Mobile Phase Separated Analytes
(Based on Retention Time)

Ion Source (ESI)
Creates Precursor Ions

[M-H]⁻

Quadrupole 1 (Q1)
Mass Filter

Selects m/z 314.2

Quadrupole 2 (Q2)
Collision Cell

Fragments Precursor Ion

 Precursor Ion Quadrupole 3 (Q3)
Mass Filter

Selects m/z 243.9

 Product Ions Detector
Counts Product Ions

Click to download full resolution via product page

Caption: Principle of LC-MS/MS for selective drug quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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